Cas no 694472-01-0 (3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride)

• Product name: 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride
• CAS No: 694472-01-0
• MF: C₇H₃ClF₄O₂S
• MW: 262.609133958817
• MDL: MFCD13185645
• CID: 4657232
• PubChem ID: 86620153

3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-trifluoromethylbenzenesulfonyl chloride
• 3-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• 3-FLUORO-4-(TRIFLUOROMETHYL)BENZENESULFONYL CHLORIDE
• 3-Fluoro-4-trifluoromethyl-benzenesulfonyl chloride
• GS3186
• 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride

• MDL： MFCD13185645
• Inchi： 1S/C7H3ClF4O2S/c8-15(13,14)4-1-2-5(6(9)3-4)7(10,11)12/h1-3H
• InChI Key： OWOFQIUPVZIKSH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(F)(F)F)=C(C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride

Comprehensive Overview of 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride (CAS No. 694472-01-0)

3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride (CAS No. 694472-01-0) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a sulfonyl chloride group combined with fluoro and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing advanced materials and small-molecule drugs.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride as a key player. Fluorination is a critical strategy in drug design, as it enhances metabolic stability and bioavailability. This compound's trifluoromethyl group is particularly noteworthy, as it is a common motif in FDA-approved pharmaceuticals, including antiviral and anticancer agents. Its applications extend to organic synthesis, where it serves as a versatile building block for cross-coupling reactions and catalysis.

In recent years, the scientific community has focused on sustainable chemistry and green synthesis, prompting innovations in the production of 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride. Researchers are exploring eco-friendly methods to reduce waste and improve yield, aligning with global trends toward environmentally friendly practices. This compound's compatibility with flow chemistry and microwave-assisted synthesis further highlights its adaptability to modern laboratory techniques.

Another area of interest is the compound's potential in material science. Its sulfonyl chloride functionality allows for facile derivatization, enabling the creation of polymers and coatings with tailored properties. Industries such as electronics and aerospace are investigating its use in high-performance materials, where thermal stability and chemical resistance are paramount.

For those seeking detailed spectroscopic data or synthetic protocols, 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride has been extensively characterized. NMR, IR, and mass spectrometry studies confirm its purity and reactivity, making it a reliable choice for precision applications. Additionally, its storage conditions and handling precautions are well-documented to ensure safety and longevity.

The versatility of 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride is further evidenced by its role in medicinal chemistry. It is frequently employed in the synthesis of enzyme inhibitors and receptor modulators, contributing to breakthroughs in disease treatment. As the pharmaceutical industry continues to prioritize targeted therapies, this compound's relevance is expected to grow.

In summary, 3-Fluoro-4-(Trifluoromethyl)Benzene-1-Sulfonyl Chloride (CAS No. 694472-01-0) is a multifaceted compound with significant applications across multiple scientific disciplines. Its structural features, reactivity, and broad utility make it indispensable for researchers aiming to innovate in drug discovery, material science, and sustainable chemistry.